![molecular formula C12H12N4O B4179344 N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide](/img/structure/B4179344.png)
N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide
Overview
Description
N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide, also known as DPIN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DPIN is a pyrimidine derivative that has been synthesized through various methods, including chemical and biological processes. In
Mechanism of Action
The mechanism of action of N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide is not fully understood. However, studies have shown that this compound inhibits the activity of the enzyme PARP-1, which plays a critical role in DNA repair. Inhibition of PARP-1 leads to the accumulation of DNA damage, ultimately leading to cell death. This compound has also been shown to inhibit the activity of other enzymes, including topoisomerase I and II, which are involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In addition, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide in lab experiments is its high purity. This compound can be synthesized with a good yield and high purity, making it ideal for use in various experiments. However, one of the limitations of using this compound in lab experiments is its cost. This compound is a relatively expensive compound, making it difficult to obtain in large quantities.
Future Directions
For research on N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide include exploring its potential as a cancer therapy, treatment for inflammatory and neurodegenerative diseases, and developing more cost-effective methods for synthesizing this compound.
Scientific Research Applications
N-(4,6-dimethyl-2-pyrimidinyl)isonicotinamide has been extensively studied for its potential applications in various fields of research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O/c1-8-7-9(2)15-12(14-8)16-11(17)10-3-5-13-6-4-10/h3-7H,1-2H3,(H,14,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHEVRODACRGPIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=O)C2=CC=NC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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